Cas no 1896668-34-0 (3-(aminomethyl)but-3-en-1-yldimethylamine)

3-(Aminomethyl)but-3-en-1-yldimethylamine is a versatile amine compound featuring both a reactive amino group and an unsaturated alkene moiety, making it valuable for synthetic applications. Its bifunctional structure allows for participation in Michael additions, polymerizations, and crosslinking reactions, serving as a useful intermediate in specialty chemical synthesis. The dimethylamine group enhances nucleophilicity, while the terminal alkene provides a site for further functionalization. This compound is particularly relevant in the development of adhesives, coatings, and pharmaceuticals, where tailored reactivity and structural flexibility are required. Its stability and compatibility with various reaction conditions contribute to its utility in industrial and research settings.
3-(aminomethyl)but-3-en-1-yldimethylamine structure
1896668-34-0 structure
Product Name:3-(aminomethyl)but-3-en-1-yldimethylamine
CAS No:1896668-34-0
MF:C7H16N2
MW:128.215341567993
CID:6409625
PubChem ID:117272429
Update Time:2025-06-14

3-(aminomethyl)but-3-en-1-yldimethylamine Chemical and Physical Properties

Names and Identifiers

    • 3-(aminomethyl)but-3-en-1-yldimethylamine
    • [3-(aminomethyl)but-3-en-1-yl]dimethylamine
    • 1896668-34-0
    • EN300-1768071
    • Inchi: 1S/C7H16N2/c1-7(6-8)4-5-9(2)3/h1,4-6,8H2,2-3H3
    • InChI Key: ICGKYCVMSYHXAT-UHFFFAOYSA-N
    • SMILES: N(C)(C)CCC(=C)CN

Computed Properties

  • Exact Mass: 128.131348519g/mol
  • Monoisotopic Mass: 128.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 86.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 29.3Ų

3-(aminomethyl)but-3-en-1-yldimethylamine Pricemore >>

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Additional information on 3-(aminomethyl)but-3-en-1-yldimethylamine

Research Briefing on 3-(Aminomethyl)but-3-en-1-yldimethylamine (CAS: 1896668-34-0) in Chemical Biology and Pharmaceutical Applications

The compound 3-(aminomethyl)but-3-en-1-yldimethylamine (CAS: 1896668-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

Recent studies have demonstrated that 3-(aminomethyl)but-3-en-1-yldimethylamine serves as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel small-molecule inhibitors and modulators. Its unique structural features, including the presence of both an amine and an alkene functional group, make it a promising candidate for further chemical modifications and derivatization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-(aminomethyl)but-3-en-1-yldimethylamine as a key building block for the synthesis of targeted kinase inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression, suggesting its potential as a scaffold for anticancer drug development.

Another significant application of 3-(aminomethyl)but-3-en-1-yldimethylamine lies in its role as a linker in antibody-drug conjugates (ADCs). A recent publication in Bioconjugate Chemistry highlighted its utility in the design of stable and efficient ADCs, where it facilitated the conjugation of cytotoxic payloads to monoclonal antibodies with high specificity and minimal off-target effects.

Furthermore, computational studies have provided insights into the molecular interactions of 3-(aminomethyl)but-3-en-1-yldimethylamine with various biological targets. Molecular docking simulations revealed favorable binding affinities for several disease-relevant proteins, underscoring its potential as a versatile pharmacophore in drug design.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-(aminomethyl)but-3-en-1-yldimethylamine-based compounds. Ongoing research is focused on addressing these limitations through structural optimization and formulation strategies.

In conclusion, 3-(aminomethyl)but-3-en-1-yldimethylamine (CAS: 1896668-34-0) represents a promising chemical entity with diverse applications in drug discovery and development. Continued research efforts are expected to further elucidate its potential and expand its utility in the pharmaceutical industry.

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